4-benzyl-N-[4-(methylthio)benzylidene]-1-piperazinamine

• IUPAC Name: N-(4-benzylpiperazin-1-yl)-1-(4-methylsulfanylphenyl)methanimine
• InChI: InChI=1S/C19H23N3S/c1-23-19-9-7-17(8-10-19)15-20-22-13-11-21(12-14-22)16-18-5-3-2-4-6-18/h2-10,15H,11-14,16H2,1H3
• InChI Key: NRNWHIYQAKZDIM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C=NN2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C19H23N3S
• Molecular Weight: 325.5 g/mol

Description

4-benzyl-N-[4-(methylthio)benzylidene]-1-piperazinamine, also known as BMBP, is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various fields. BMBP belongs to the class of piperazine derivatives and has been found to exhibit promising biological activities, making it a potential candidate for drug development.

Mechanism of Action

The mechanism of action of 4-benzyl-N-[4-(methylthio)benzylidene]-1-piperazinamine is not fully understood, but it is believed to involve the inhibition of various cellular pathways involved in cancer cell proliferation and survival. 4-benzyl-N-[4-(methylthio)benzylidene]-1-piperazinamine has been shown to induce apoptosis (programmed cell death) in cancer cells by activating caspase enzymes and disrupting cell cycle progression.
Biochemical and Physiological Effects:
4-benzyl-N-[4-(methylthio)benzylidene]-1-piperazinamine has been found to have a significant impact on various biochemical and physiological processes in the body. It has been shown to modulate the expression of various genes involved in cancer cell growth and survival, as well as regulate the production of reactive oxygen species (ROS) and nitric oxide (NO) in cells. 4-benzyl-N-[4-(methylthio)benzylidene]-1-piperazinamine has also been found to inhibit the activity of various enzymes involved in inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

4-benzyl-N-[4-(methylthio)benzylidene]-1-piperazinamine has several advantages as a research tool, including its high potency and selectivity towards cancer cells, as well as its ability to modulate multiple cellular pathways simultaneously. However, its limitations include its relatively low solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on 4-benzyl-N-[4-(methylthio)benzylidene]-1-piperazinamine, including the development of more efficient synthesis methods, the identification of its molecular targets and mechanism of action, and the optimization of its pharmacokinetic properties. Additionally, 4-benzyl-N-[4-(methylthio)benzylidene]-1-piperazinamine could be further explored for its potential applications in other fields, such as agriculture and environmental science.

Scientific Research Applications

4-benzyl-N-[4-(methylthio)benzylidene]-1-piperazinamine has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been found to exhibit potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. 4-benzyl-N-[4-(methylthio)benzylidene]-1-piperazinamine has also been shown to possess anti-inflammatory, anti-oxidant, and anti-bacterial properties.